![molecular formula C6H15ClNO5P B6185537 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride CAS No. 2624140-19-6](/img/new.no-structure.jpg)
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride
Overview
Description
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride is a chemical compound with the molecular formula C6H15ClNO5P and a molecular weight of 247.61 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.
Preparation Methods
The synthesis of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride involves several steps. One common method includes the reaction of ethylamine with phosphonomethyl chloride, followed by the addition of propanoic acid. The reaction is typically carried out under controlled conditions to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and yield.
Chemical Reactions Analysis
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common reagents and conditions used in these reactions include acidic or basic environments, solvents like methanol or ethanol, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.
Industry: It is used in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies are required to fully understand the molecular targets and pathways involved.
Comparison with Similar Compounds
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride can be compared with other similar compounds, such as:
- 3-[methyl(phosphonomethyl)amino]propanoic acid hydrochloride
- 3-[ethyl(phosphonomethyl)amino]butanoic acid hydrochloride
Properties
CAS No. |
2624140-19-6 |
|---|---|
Molecular Formula |
C6H15ClNO5P |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
